Potassium Carbonate Potassium Carbonate Potassium carbonate is a potassium salt that is the dipotassium salt of carbonic acid. It has a role as a catalyst, a fertilizer and a flame retardant. It is a carbonate salt and a potassium salt.
Potassium carbonate (K2CO3) is a white salt, soluble in water (insoluble in ethanol) which forms a strongly alkaline solution. It can be made as the product of potassium hydroxide's absorbent reaction with carbon dioxide. It presents a large capacity to absorb moisture.
Brand Name: Vulcanchem
CAS No.: 584-08-7
VCID: VC0104465
InChI: InChI=1S/CH2O3.2K/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
SMILES: C(=O)([O-])[O-].[K+].[K+]
Molecular Formula: K2CO3· nH2O (n = 0 or 1,5)
K2CO3
CK2O3
Molecular Weight: 138.205 g/mol

Potassium Carbonate

CAS No.: 584-08-7

Reference Standards

VCID: VC0104465

Molecular Formula: K2CO3· nH2O (n = 0 or 1,5)
K2CO3
CK2O3

Molecular Weight: 138.205 g/mol

Potassium Carbonate - 584-08-7

CAS No. 584-08-7
Product Name Potassium Carbonate
Molecular Formula K2CO3· nH2O (n = 0 or 1,5)
K2CO3
CK2O3
Molecular Weight 138.205 g/mol
IUPAC Name dipotassium;carbonate
Standard InChI InChI=1S/CH2O3.2K/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
Standard InChIKey BWHMMNNQKKPAPP-UHFFFAOYSA-L
Impurities Small amounts of sodium and chloride plus trace amounts (< 2ppm) of heavy metals such as lead.
SMILES C(=O)([O-])[O-].[K+].[K+]
Canonical SMILES C(=O)([O-])[O-].[K+].[K+]
Boiling Point Decomposes
Colorform Colorless cubic crystals; hygroscopic
Granules or granular powder
White, deliquescent, granular, translucent powde
Density 2.29 g/cu cm
2.29 g/cm³
Melting Point Mp 901 °
899 °C
891 °C
Physical Description DryPowder; Liquid; OtherSolid; PelletsLargeCrystals
White, very deliquescent powder.; The hydrate occurs as small, white, translucent crystals or granules
COLOURLESS HYGROSCOPIC CRYSTALS OR HYGROSCOPIC WHITE POWDER.
Description Potassium carbonate is a potassium salt that is the dipotassium salt of carbonic acid. It has a role as a catalyst, a fertilizer and a flame retardant. It is a carbonate salt and a potassium salt.
Potassium carbonate (K2CO3) is a white salt, soluble in water (insoluble in ethanol) which forms a strongly alkaline solution. It can be made as the product of potassium hydroxide's absorbent reaction with carbon dioxide. It presents a large capacity to absorb moisture.
Solubility Very soluble in water. Insoluble in ethanol
cold water]
Insoluble in alcohol and acetone
111 g/100 g water at 25 °C
Soluble in 1 part cold, 0.7 part boiling water.
Solubility in water (g K2CO3/100 g H2O): 105.5 at 0 °C; 108.0 at 10 °C; 110.5 at 20 °C; 113.7 at 30 °C; 155.7 at 100 °C
Solubility in water, g/100ml at 20 °C: 112
Synonyms Carbonic Acid Dipotassium Salt; Potassium Carbonate (K2CO3); CLIMB; DCAD Plus; Dipotassium Carbonate; FG; Pearl Ash; Potash; Potassium Carbonate; Potassium Carbonate (2:1); Potassium Carbonate (K2(CO3)); Salt of Tartar; Sorb KX 35
PubChem Compound 11430
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator